Cas no 61639-09-6 (2H-Pyran, 3-cyclohexyltetrahydro-)

61639-09-6 structure
Product name:2H-Pyran, 3-cyclohexyltetrahydro-
2H-Pyran, 3-cyclohexyltetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Pyran, 3-cyclohexyltetrahydro-
- 3-cyclohexyloxane
- SCHEMBL19465103
- 61639-09-6
- DTXSID00486022
- 3-cyclohexyltetrahydropyran
-
- Inchi: InChI=1S/C11H20O/c1-2-5-10(6-3-1)11-7-4-8-12-9-11/h10-11H,1-9H2
- InChI Key: ADUYAWDUHVJKOC-UHFFFAOYSA-N
- SMILES: C1CCC(CC1)C2CCCOC2
Computed Properties
- Exact Mass: 168.1515
- Monoisotopic Mass: 168.151415257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 9.2Ų
- XLogP3: 3.6
Experimental Properties
- PSA: 9.23
2H-Pyran, 3-cyclohexyltetrahydro- Related Literature
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Fengwen Kang,Mingying Peng,Xiaobao Yang,Guoping Dong,Guochao Nie,Weijiang Liang,Shanhui Xu,Jianrong Qiu J. Mater. Chem. C, 2014,2, 6068-6076
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Chuei-Jhih Chiou,Bing-Jian Sun,A. H. H. Chang Phys. Chem. Chem. Phys., 2015,17, 7838-7847
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Hao Zhang,Mingjie Lu,Huanlei Wang,Yan Lyu,Dong Li,Shijiao Sun,Jing Shi,Wei Liu Sustainable Energy Fuels, 2018,2, 2314-2324
-
Wolfgang G. Zeier,Hong Zhu,Zachary M. Gibbs,Gerbrand Ceder,Wolfgang Tremel,G. Jeffrey Snyder J. Mater. Chem. C, 2014,2, 10189-10194
-
Masaki Okamoto,Haruka Satake,Hiroyuki Seki J. Mater. Chem. A, 2017,5, 24425-24432
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